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Compound of Interest

Compound Name: 4,4,4-Trifluorocrotonoyl chloride

Cat. No.: B3041902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4,4-Trifluorocrotonoyl chloride (CAS No. 406-92-8) is a fluorinated organic compound of

significant interest in the fields of pharmaceutical and agrochemical research and development.

Its trifluoromethyl group imparts unique electronic properties and can enhance the metabolic

stability and bioactivity of molecules into which it is incorporated. This technical guide provides

a comprehensive overview of the commercial availability of 4,4,4-Trifluorocrotonoyl chloride,

its key physicochemical properties, and established protocols for its synthesis.

Commercial Availability
4,4,4-Trifluorocrotonoyl chloride is commercially available from a number of specialized

chemical suppliers. The typical purity offered is around 95%. Researchers can procure this

reagent in various quantities to suit laboratory-scale synthesis and process development

needs.

Table 1: Commercial Suppliers of 4,4,4-Trifluorocrotonoyl Chloride
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Supplier Website Purity Notes

Alfa Chemistry[1] [Not Available] Not Specified

Specializes in

organofluorine

chemistry.

HUNAN CHEMFISH

PHARMACEUTICAL

CO., LTD[2]

[Not Available] Not Specified
Supplier of chemical

intermediates.

BLD Pharm[3] [Not Available] 95%[4]
Provides online

ordering.

Physicochemical and Safety Data
A thorough understanding of the properties and hazards associated with 4,4,4-
Trifluorocrotonoyl chloride is essential for its safe handling and effective use in experimental

work.

Table 2: Physicochemical Properties of 4,4,4-Trifluorocrotonoyl Chloride

Property Value Source

CAS Number 406-92-8 ChemicalBook[5]

Molecular Formula C₄H₂ClF₃O ChemicalBook[5]

Molecular Weight 158.50 g/mol BLD Pharm[3]

Appearance Not Specified -

Boiling Point Not Specified -

Density Not Specified -

Purity 95% BLD Pharm[4]

Table 3: Safety and Hazard Information for 4,4,4-Trifluorocrotonoyl Chloride
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Hazard Statement Precautionary Statement Source

Causes severe skin burns and

eye damage.

Wear protective

gloves/protective clothing/eye

protection/face protection.

Sigma-Aldrich

May cause respiratory

irritation.

Use only outdoors or in a well-

ventilated area.
Sigma-Aldrich

Reacts violently with water. Keep away from water. Sigma-Aldrich

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for 4,4,4-Trifluorocrotonoyl chloride from

4,4,4-trifluorocrotonic acid is not readily available in the searched literature, its synthesis can be

reliably achieved through standard methods for converting carboxylic acids to acyl chlorides.

The most common and effective reagents for this transformation are thionyl chloride (SOCl₂)

and oxalyl chloride ((COCl)₂).

General Experimental Protocol for the Synthesis of
4,4,4-Trifluorocrotonoyl Chloride using Thionyl Chloride
This protocol is a generalized procedure based on established methods for acyl chloride

synthesis.[6][7][8]

1. Materials and Equipment:

4,4,4-trifluorocrotonic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., dichloromethane or toluene)

Round-bottom flask

Reflux condenser with a drying tube (e.g., filled with CaCl₂)

Magnetic stirrer and stir bar
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Heating mantle

Distillation apparatus

2. Procedure:

In a clean, dry round-bottom flask, dissolve 4,4,4-trifluorocrotonic acid in an excess of thionyl

chloride or an anhydrous solvent.

Attach a reflux condenser fitted with a drying tube to the flask.

Gently heat the reaction mixture to reflux and maintain for several hours. The reaction

progress can be monitored by the cessation of gas evolution (HCl and SO₂).

After the reaction is complete, allow the mixture to cool to room temperature.

Carefully remove the excess thionyl chloride and solvent by distillation.

The crude 4,4,4-Trifluorocrotonoyl chloride can be purified by fractional distillation under

reduced pressure.

3. Safety Precautions:

This reaction should be performed in a well-ventilated fume hood due to the evolution of

toxic gases (HCl and SO₂).

Thionyl chloride is corrosive and reacts violently with water; handle with appropriate personal

protective equipment (gloves, goggles, lab coat).

Visualizations
Logical Workflow for Synthesis and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB94671030.htm
https://www.chemguide.co.uk/organicprops/acylchlorides/preparation.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Acid_Halides/Synthesis_of_Acid_Halides/Preparation_of_Acyl_Chlorides
https://commonorganicchemistry.com/Rxn_Pages/Acid_to_Acid_Chloride/Acid_to_Acid_Chloride_Index.htm
https://www.benchchem.com/product/b3041902#commercial-availability-of-4-4-4-trifluorocrotonoyl-chloride
https://www.benchchem.com/product/b3041902#commercial-availability-of-4-4-4-trifluorocrotonoyl-chloride
https://www.benchchem.com/product/b3041902#commercial-availability-of-4-4-4-trifluorocrotonoyl-chloride
https://www.benchchem.com/product/b3041902#commercial-availability-of-4-4-4-trifluorocrotonoyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3041902?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

